Cas no 2639392-98-4 (rac-ethyl (4R,6S)-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate)

• Product Name: rac-ethyl (4R,6S)-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate
• CAS No: 2639392-98-4
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5663167
• PubChem ID: 165903487
• Update Time: 2025-10-28

rac-ethyl (4R,6S)-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639392-98-4
• rac-ethyl (4R,6S)-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate
• EN300-27730578
• rac-ethyl (4R,6S)-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate

• Inchi： 1S/C13H15N3O2S/c1-2-18-13(17)9-6-8-11(15-7-14-8)12(16-9)10-4-3-5-19-10/h3-5,7,9,12,16H,2,6H2,1H3,(H,14,15)/t9-,12-/m0/s1
• InChI Key： KBHKNIYXFMIXER-CABZTGNLSA-N
• SMILES： S1C=CC=C1[C@H]1C2=C(C[C@@H](C(=O)OCC)N1)NC=N2

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.2Ų

Additional information on rac-ethyl (4R,6S)-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate

Rac-Ethyl (4R,6S)-4-(Thiophen-2-Yl)-1H,4H,5H,6H,7H-Imidazo[4,5-C]Pyridine-6-Carboxylate: A Comprehensive Overview

The compound rac-ethyl (4R,6S)-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate with CAS No. 2639392-98-4 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and structural versatility. The molecule's unique structure incorporates a thiophene ring fused with an imidazo[4,5-c]pyridine system and an ethyl ester group at the 6-position. These structural features contribute to its potential as a drug candidate in various therapeutic areas.

Recent studies have highlighted the importance of imidazopyridines in drug discovery due to their ability to modulate a wide range of biological targets. The thiophene moiety in this compound is particularly noteworthy as it introduces electron-withdrawing effects that can enhance the molecule's stability and bioavailability. Additionally, the stereochemistry at positions 4R and 6S plays a crucial role in determining the compound's pharmacokinetic properties and interactions with biological systems.

The synthesis of rac-ethyl (4R,6S)-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate involves a multi-step process that typically begins with the preparation of the imidazo[4,5-c]pyridine core. This is followed by the introduction of the thiophene substituent at position 4 and the ethyl ester group at position 6. The stereochemistry is carefully controlled during these steps to ensure the desired configuration at positions 4R and 6S. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies. It exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of conditions such as inflammation and neurodegenerative diseases. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in cancer therapy where targeted drug delivery is essential.

One of the most recent breakthroughs involving this compound is its role in modulating ion channels. Researchers have demonstrated that rac-ethyl (4R,6S)-4-(thiophen-2-yl)-1H,4H,5H,6H